![molecular formula C19H12Cl2N4O5 B4998606 2,4-dichloro-6-[({3-[(2,4-dinitrophenyl)amino]phenyl}imino)methyl]phenol](/img/structure/B4998606.png)
2,4-dichloro-6-[({3-[(2,4-dinitrophenyl)amino]phenyl}imino)methyl]phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,4-dichloro-6-[({3-[(2,4-dinitrophenyl)amino]phenyl}imino)methyl]phenol, also known as DDNP, is a chemical compound that has gained attention due to its unique properties and potential applications in scientific research. DDNP is a yellow crystalline powder that is soluble in organic solvents and has been found to be useful in a variety of analytical techniques.
Mechanism of Action
2,4-dichloro-6-[({3-[(2,4-dinitrophenyl)amino]phenyl}imino)methyl]phenol works by forming a complex with nitroaromatic compounds, which causes a change in the electronic properties of the compound. This change can be detected through a variety of analytical techniques, such as UV-Vis spectroscopy and fluorescence spectroscopy. The mechanism of action of this compound has been well-studied and is an area of ongoing research.
Biochemical and Physiological Effects:
This compound has not been found to have any significant biochemical or physiological effects on living organisms. However, it is important to note that this compound is a potentially hazardous chemical and should be handled with care.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2,4-dichloro-6-[({3-[(2,4-dinitrophenyl)amino]phenyl}imino)methyl]phenol in scientific research is its high sensitivity to the presence of nitroaromatic compounds. This sensitivity has made this compound a valuable tool in the detection of explosives and other compounds in various settings. However, it is important to note that this compound can be potentially hazardous and should be handled with care. Additionally, this compound is not soluble in water, which can limit its use in certain applications.
Future Directions
There are several future directions for research on 2,4-dichloro-6-[({3-[(2,4-dinitrophenyl)amino]phenyl}imino)methyl]phenol. One area of research is the development of new analytical techniques that can take advantage of the unique properties of this compound. Another area of research is the development of new applications for this compound, such as in the detection of other types of compounds. Additionally, there is ongoing research on the safety and handling of this compound, which will be important for its continued use in scientific research.
Synthesis Methods
2,4-dichloro-6-[({3-[(2,4-dinitrophenyl)amino]phenyl}imino)methyl]phenol can be synthesized through a multistep reaction process that involves the condensation of 2,4-dichlorophenol and 2,4-dinitroaniline. The resulting product is then treated with formaldehyde to form the final compound. This synthesis method has been well-established and has been used to produce high-quality this compound crystals for use in scientific research.
Scientific Research Applications
2,4-dichloro-6-[({3-[(2,4-dinitrophenyl)amino]phenyl}imino)methyl]phenol has been found to be useful in a variety of scientific research applications due to its unique properties. One of the most significant applications of this compound is in the field of explosives detection. This compound has been found to be highly sensitive to the presence of nitroaromatic compounds, which are commonly found in explosives. This sensitivity has made this compound a valuable tool in the detection of explosives in various settings.
properties
IUPAC Name |
2,4-dichloro-6-[[3-(2,4-dinitroanilino)phenyl]iminomethyl]phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12Cl2N4O5/c20-12-6-11(19(26)16(21)7-12)10-22-13-2-1-3-14(8-13)23-17-5-4-15(24(27)28)9-18(17)25(29)30/h1-10,23,26H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFGMIZXSABPQOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N=CC2=C(C(=CC(=C2)Cl)Cl)O)NC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12Cl2N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.